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Cat. No.: B1592214

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Red KL Salt, a diazonium salt with the CAS number 86780-25-8, is a chemical compound
used in various laboratory applications.[1][2][3][4][5][6][7][8][9][10] While it is known for its utility
as a visualizing agent in chromatography and as a color indicator, detailed public information
regarding its specific spectral and fluorescence properties is limited.[3][6][9] This guide
provides a comprehensive summary of the available information on Fast Red KL Salt and
outlines general experimental protocols for the characterization of diazonium salts.

Chemical and Physical Properties

Fast Red KL Salt is commercially available as a brown-red or red to brown powder.[1][9] Its
molecular formula is reported as C8H8N302-%2ZnCI2 or CBH8CIN302, with a molecular weight
of approximately 281.8 g/mol or 213.62 g/mol , respectively, depending on the salt form.[1][2][4]
[7][8] The IUPAC name for the primary organic component is 2-carbamoyl-5-
methoxybenzenediazonium.[2]
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Property Value Source

CAS Number 86780-25-8 [LI210314151e1 7180l
C8HBN302-%2ZnCI2 /

Molecular Formula [L1[21[3][41[5][7]
C8HBCIN302

Molecular Weight ~281.8 g/mol / 213.62 g/mol [11121[4117118]
Brown-red / Red to brown

Appearance [1][°]
powder

2-Carbamoyl-5-
methoxybenzenediazonium

Synonyms . L . [3171L°]
chloride hemi(zinc chloride)

salt

Spectral and Fluorescence Properties

A thorough review of publicly available scientific literature and chemical databases did not yield
specific quantitative data on the spectral and fluorescence properties of Fast Red KL Salt.
Information such as absorption maximum (Amax), molar absorptivity (€), emission maximum,
and fluorescence quantum yield (®F) for this particular compound is not readily available.

In general, diazonium salts can exhibit absorption in the UV-visible range. For instance, Fast
Red RC has an absorbance peak at 219 nm.[11] The azo dyes formed from the reaction of
diazonium salts with coupling agents are often colored and can be fluorescent. For example,
the reaction product of naphthol and Fast Red TR exhibits an absorption peak at 505 nm and a
fluorescence emission centered at 560 nm.[12]

General Experimental Protocols for Characterization
of Diazonium Salts

For researchers wishing to characterize the spectral and fluorescence properties of Fast Red
KL Salt or similar compounds, the following general methodologies can be applied.

UV-Visible Absorption Spectroscopy
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This technique is used to determine the absorption spectrum and molar absorptivity of a
compound.

Methodology:

e Solvent Selection: Choose a solvent in which the diazonium salt is stable and soluble.
Common solvents include water, ethanol, or acetonitrile.

e Solution Preparation: Prepare a stock solution of the diazonium salt of a known
concentration. Create a series of dilutions from the stock solution.

e Spectrophotometer Measurement: Use a UV-Visible spectrophotometer to measure the
absorbance of each solution across a relevant wavelength range (e.g., 200-800 nm).

o Data Analysis: Plot absorbance versus wavelength to obtain the absorption spectrum and
identify the wavelength of maximum absorbance (Amax). According to the Beer-Lambert law,
a plot of absorbance at Amax versus concentration should yield a straight line, the slope of
which can be used to calculate the molar absorptivity (€).

Fluorescence Spectroscopy

This technique is used to determine the excitation and emission spectra, as well as the
fluorescence quantum yield.

Methodology:
o Excitation and Emission Spectra:
o Dissolve the sample in a suitable, non-fluorescent solvent.

o Use a spectrofluorometer to measure the fluorescence intensity while scanning the
excitation wavelength (at a fixed emission wavelength) to obtain the excitation spectrum.

o Measure the fluorescence intensity while scanning the emission wavelength (at a fixed
excitation wavelength, typically Amax from the absorption spectrum) to obtain the emission
spectrum.

e Quantum Yield Determination (Relative Method):
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o The relative quantum yield can be determined by comparing the fluorescence of the
sample to a well-characterized fluorescence standard with a known quantum yield.

o Measure the absorbance and integrated fluorescence intensity of both the sample and the
standard at the same excitation wavelength.

o The quantum yield of the sample (®_s) can be calculated using the following equation:
® s=d r*(I_s/L.n*(A_r/A_s)*(n_s"2/n_r"2) where ® is the quantum yield, I is the
integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n
is the refractive index of the solvent. The subscripts 's' and 'r' refer to the sample and the
reference standard, respectively.[13]

Applications and Further Research

Fast Red KL Salt is noted for its use as a visualizing agent in chromatographic experiments
and as a color indicator.[3][6][9] The diazonium group is reactive and can be used in coupling
reactions to form azo dyes, which are widely used as colorants. Diazonium salts are also
utilized for surface modification by grafting organic layers onto various substrates.[14][15]

Given the lack of detailed spectral data, a systematic characterization of the photophysical
properties of Fast Red KL Salt would be a valuable contribution to the scientific community,
particularly for its application in analytical and materials science.

Signaling Pathways and Workflows

The initial search for signaling pathways involving "Fast Red KL Salt" did not yield any relevant
results. The search results were predominantly related to "salt stress signaling” in plants, which
is a biological process and not related to the chemical compound in question.[16][17][18][19]
[20] There is no publicly available information to suggest that Fast Red KL Salt is involved in
any specific biological signaling pathways.

Due to the absence of information on experimental workflows or signaling pathways directly
involving Fast Red KL Salt, no diagrams could be generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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